Cas no 63467-10-7 (N-[3-[(2,3-dihydroxypropyl)amino]-2-methoxy-6-[(5-nitrothiazol-2-yl)azo]phenyl]acetamide)

• Product name: N-[3-[(2,3-dihydroxypropyl)amino]-2-methoxy-6-[(5-nitrothiazol-2-yl)azo]phenyl]acetamide
• CAS No: 63467-10-7
• MF: C₁₅H₁₈N₆O₆S
• MW: 410.405021190643
• CID: 960286
• PubChem ID: 112671

N-[3-[(2,3-dihydroxypropyl)amino]-2-methoxy-6-[(5-nitrothiazol-2-yl)azo]phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[3-[(2,3-dihydroxypropyl)amino]-2-methoxy-6-[(5-nitrothiazol-2-yl)azo]phenyl]acetamide
• N-[3-(2,3-dihydroxypropylamino)-2-methoxy-6-[(5-nitro-1,3-thiazol-2-yl)diazenyl]phenyl]acetamide
• Acetamide, N-(3-((2,3-dihydroxypropyl)amino)-2-methoxy-6-((5-nitro-2-thiazolyl)azo)phenyl)-
• Acetamide, N-(3-((2,3-dihydroxypropyl)amino)-2-methoxy-6-(2-(5-nitro-2-thiazolyl)diazenyl)phenyl)-
• N-(3-((2,3-Dihydroxypropyl)amino)-2-methoxy-6-((5-nitrothiazol-2-yl)azo)phenyl)acetamide
• N-{3-[(2,3-dihydroxypropyl)amino]-2-methoxy-6-[(E)-(5-nitro-1,3-thiazol-2-yl)diazenyl]phenyl}acetamide
• EINECS 264-223-7
• JISSCSLVNOPLGN-UHFFFAOYSA-N
• Acetamide, N-[3-[(2,3-dihydroxypropyl)amino]-2-methoxy-6-[(5-nitro-2-thiazolyl)azo]phenyl]-
• DTXSID80886602
• NS00054826
• N-[3-[(2,3-dihydroxypropyl)amino]-2-methoxy-6-[(5-nitrothiazol-2-yl)azo]phenyl ]acetamide
• Acetamide, N-[3-[(2,3-dihydroxypropyl)amino]-2-methoxy-6-[2-(5-nitro-2-thiazolyl)diazenyl]phenyl]-
• 63467-10-7
• DB-298627

• Inchi： InChI=1S/C15H18N6O6S/c1-8(23)18-13-10(19-20-15-17-6-12(28-15)21(25)26)3-4-11(14(13)27-2)16-5-9(24)7-22/h3-4,6,9,16,22,24H,5,7H2,1-2H3,(H,18,23)
• InChI Key： JISSCSLVNOPLGN-UHFFFAOYSA-N
• SMILES： CC(=O)NC1=C(C=CC(=C1OC)NCC(CO)O)N=NC2=NC=C(S2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 410.10104
• Monoisotopic Mass: 410.10085349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 203Ų

Experimental Properties

• PSA: 171.57